Cas no 118-07-0 (Benzenesulfonic acid,4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)-3-methyl-)

• Product name: Benzenesulfonic acid,4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)-3-methyl-
• CAS No: 118-07-0
• MF: C₁₁H₁₂N₂O₄S
• MW: 268.288981437683
• CID: 228643
• PubChem ID: 67038

Benzenesulfonic acid,4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)-3-methyl-
• 3-Methyl-4-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonic acid
• 3-methyl-4-(3-methyl-5-oxo-4H-pyrazol-1-yl)benzenesulfonic acid
• 6-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)toluene-3-sulphonic acid
• Benzenesulfonic acid,4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)-3-methyl
• EINECS 204-232-5
• 1-(2'-Methyl-4'-sulphophenyl)-3-methyl-5-pyrazolone
• 1-(2''-METHYL-4''-SULFOPHENYL)-3-METHYL-5-PYRAZOLONE
• 3-Methyl-1-(2-methyl-4-sulfophenyl)-2-pyrazolin-5-one
• 1-(2-Methyl-4-sulfophenyl)-3-methyl-1H-pyrazol-5(4H)-one
• 0092184
• A2192
• BAS 00127991
• MLS000714417
• SMR000274396
• A2192/0092184
• HMS2693C23
• NCGC00245025-01
• CHEMBL1547454
• AKOS000730788
• CS-0329416
• NS00023800
• MFCD00044051
• W-109431
• DTXSID4059467
• Benzenesulfonic acid, 4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)-3-methyl-
• 4-(4,5-Dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)-3-methylbenzenesulfonic acid
• 118-07-0
• Q6QEW9473J

• MDL： MFCD00044051
• Inchi： InChI=1S/C11H12N2O4S/c1-7-5-9(18(15,16)17)3-4-10(7)13-11(14)6-8(2)12-13/h3-5H,6H2,1-2H3,(H,15,16,17)
• InChI Key： AJPUJTAMBSRTEG-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1N2C(=O)CC(=N2)C)S(=O)(=O)O

Computed Properties

• Exact Mass: 268.05200
• Monoisotopic Mass: 268.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.4
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• PSA: 95.42000
• LogP: 1.93570

Benzenesulfonic acid,4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)-3-methyl- Security Information

Benzenesulfonic acid,4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)-3-methyl- Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%